N-((1-(3-cyanopyrazin-2-yl)piperidin-4-yl)methyl)-2-(thiophen-2-yl)acetamide

• IUPAC Name: N-[[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl]-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C17H19N5OS/c18-11-15-17(20-6-5-19-15)22-7-3-13(4-8-22)12-21-16(23)10-14-2-1-9-24-14/h1-2,5-6,9,13H,3-4,7-8,10,12H2,(H,21,23)
• InChI Key: MSCAEMXMNRJYHU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)CC2=CC=CS2)C3=NC=CN=C3C#N
• Molecular Formula: C17H19N5OS
• Molecular Weight: 341.4 g/mol
• CAS No.: 1797172-86-1

Description

N-((1-(3-cyanopyrazin-2-yl)piperidin-4-yl)methyl)-2-(thiophen-2-yl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-((1-(3-cyanopyrazin-2-yl)piperidin-4-yl)methyl)-2-(thiophen-2-yl)acetamide involves the inhibition of specific enzymes or receptors in the body. For example, it has been found to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine, which is essential for cognitive function. This inhibition leads to an increase in acetylcholine levels in the brain, which can improve cognitive function in patients with Alzheimer's disease.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects in the body. For example, it can improve cognitive function, reduce inflammation, and inhibit the growth of cancer cells. However, further research is needed to fully understand the effects of this compound on the body.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-((1-(3-cyanopyrazin-2-yl)piperidin-4-yl)methyl)-2-(thiophen-2-yl)acetamide in lab experiments is its potential to exhibit significant activity against various diseases. However, one of the limitations of using this compound is its high cost and limited availability, which can limit its use in large-scale experiments.

Future Directions

There are several future directions for research on N-((1-(3-cyanopyrazin-2-yl)piperidin-4-yl)methyl)-2-(thiophen-2-yl)acetamide. One potential direction is to explore its potential as a treatment for other neurodegenerative diseases, such as Huntington's disease and multiple sclerosis. Another potential direction is to investigate its potential as a therapeutic agent for various types of cancer. Additionally, further research is needed to fully understand the mechanism of action and the biochemical and physiological effects of this compound on the body.

Synthesis Methods

The synthesis of N-((1-(3-cyanopyrazin-2-yl)piperidin-4-yl)methyl)-2-(thiophen-2-yl)acetamide involves the reaction of 3-cyanopyrazine-2-carboxylic acid with 1-(4-piperidyl) methyl-2-thiophenyl acetate in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction is carried out in a suitable solvent such as dimethylformamide (DMF) or dichloromethane (DCM) at room temperature.

Scientific Research Applications

N-((1-(3-cyanopyrazin-2-yl)piperidin-4-yl)methyl)-2-(thiophen-2-yl)acetamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience. It has been found to exhibit promising activity against several diseases, including cancer, Alzheimer's disease, and Parkinson's disease.